Cas no 1213199-20-2 ((2S)-2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: (2S)-2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 1213199-20-2
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6088847
• PubChem ID: 130751998
• Update Time: 2025-10-12

(2S)-2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• (2S)-2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• 1213199-20-2
• (S)-2-Amino-2-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-ol
• EN300-2007156

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-5(6(12)4-14)2-1-3-13-7/h1-3,6,14H,4,12H2/t6-/m1/s1
• InChI Key： ILDDLVFWDXJLLX-ZCFIWIBFSA-N
• SMILES： FC(C1C(=CC=CN=1)[C@@H](CO)N)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on (2S)-2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol

Introduction to (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol (CAS No. 1213199-20-2)

(2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol, with the CAS number 1213199-20-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, combines a pyridine ring with a trifluoromethyl group and an amino ethyl side chain, making it a promising candidate for various biochemical applications.

The structural features of (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol contribute to its unique chemical properties, which make it particularly useful in the development of novel therapeutic agents. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyridine ring provides a versatile scaffold for further functionalization. These attributes have positioned this compound as a key intermediate in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in the development of bioactive molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol structure has shown potential in several preclinical studies, where it has demonstrated interactions with specific enzymes and receptors involved in these pathways. For instance, its ability to inhibit certain kinases and modulate neurotransmitter activity has been explored in models of neurodegenerative diseases.

The stereochemistry of (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol, particularly the (S)-configuration at the chiral center, is crucial for its biological activity. The precise three-dimensional arrangement of atoms in this molecule influences its binding affinity and selectivity towards target proteins. This has led to extensive research efforts aimed at optimizing its stereochemical properties to enhance efficacy and minimize off-target effects.

Advances in computational chemistry and molecular modeling have further facilitated the study of (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol. These techniques have enabled researchers to predict the compound's behavior in various biological systems and to design derivatives with improved pharmacological profiles. For example, virtual screening algorithms have been used to identify potential binding pockets on target proteins, guiding the synthesis of analogs that exhibit enhanced potency.

The synthesis of (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

In clinical research, (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylethan-1-ol is being evaluated for its potential therapeutic benefits in several disease models. Preliminary results suggest that it may have neuroprotective effects in conditions like Alzheimer's disease and Parkinson's disease, where it can modulate oxidative stress and inflammation. Additionally, its anti-inflammatory properties have been observed in models of rheumatoid arthritis, indicating its potential as a novel treatment option.

The compound's interaction with biological systems is also being studied at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how (2S)-2-amino-2-(trifluoromethyl)pyridin-3-ylenalcohol) interacts with biological targets. These studies have helped researchers understand the mechanisms underlying its observed pharmacological effects and have guided the development of more effective derivatives.

The future prospects for (2S)-amino-trifluoromethyl-pyridine ethyl alcohol) are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential for translating laboratory findings into clinical therapies. By leveraging interdisciplinary approaches, scientists hope to unlock the full potential of this compound and develop new treatments for a wide range of diseases.